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Compound of Interest

Compound Name: 2-Morpholinoethyl isocyanide

Cat. No.: B1586356 Get Quote

An In-depth Technical Guide to 2-Morpholinoethyl Isocyanide: Properties, Reactivity, and

Applications

Introduction: A Bifunctional Reagent for Modern
Synthesis
2-Morpholinoethyl isocyanide, also known as 4-(2-Isocyanoethyl)morpholine or MEI, is a

versatile bifunctional organic compound that has garnered significant interest in synthetic

chemistry.[1] Its structure uniquely combines a morpholine ring, a privileged scaffold in

medicinal chemistry, with a reactive isocyanide functional group.[2][3] The morpholine moiety,

with its well-balanced hydrophilic-lipophilic profile and weak basicity, is frequently incorporated

into drug candidates to improve pharmacokinetic properties, such as blood-brain barrier

permeability.[3][4] Simultaneously, the isocyanide group (–N⁺≡C⁻) serves as a powerful and

versatile building block, prized for its unique reactivity in multicomponent reactions (MCRs) that

enable the rapid construction of complex molecular architectures from simple precursors.[5][6]

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

reactivity, and key applications of 2-Morpholinoethyl isocyanide, with a focus on its utility for

researchers in organic synthesis, drug discovery, and materials science.
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The physical and chemical characteristics of 2-Morpholinoethyl isocyanide are fundamental

to its handling, storage, and application in various chemical transformations. The compound is

a colorless to dark yellow liquid with the characteristic, highly unpleasant odor of isonitriles.[7]

[8] It is generally soluble in organic solvents like chloroform but insoluble in water.[2][7]

Summary of Physicochemical Data
Property Value Reference(s)

CAS Number 78375-48-1 [9]

Molecular Formula C₇H₁₂N₂O [9]

Molecular Weight 140.18 g/mol [9]

Appearance
Colorless to very dark yellow

liquid
[7]

Boiling Point 72-73 °C at 0.7 mmHg

Density 1.017 g/mL at 20 °C

Refractive Index (n20/D) 1.469 [10]

Flash Point 110 °C (230 °F) - closed cup [11]

Synonyms

4-(2-Isocyanoethyl)morpholine,

MEI, Morpholino ethyl

isocyanide

[2][12]

Spectroscopic Signature
The isocyanide functional group provides a distinct spectroscopic handle for characterization.

Infrared (IR) Spectroscopy: Isocyanides exhibit a strong and characteristic absorption band

in their IR spectra, typically in the range of 2165–2110 cm⁻¹.[5][8] This sharp peak is a

reliable indicator of the presence of the N≡C functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While predicted ¹H and ¹³C NMR

spectra are available, a key feature in ¹³C NMR is the signal for the isocyanide carbon.[2]
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Due to the electronic symmetry around the ¹⁴N nucleus, coupling between the isocyanide ¹³C

and the adjacent ¹⁴N can sometimes be observed.[5]

Synthesis and Reactivity
Synthetic Pathway
2-Morpholinoethyl isocyanide is typically synthesized from its corresponding primary amine,

2-morpholinoethylamine. The synthesis involves a two-step process: formylation followed by

dehydration. The amine is first reacted with formic acid to produce the N-(2-

morpholinoethyl)formamide intermediate. This formamide is then dehydrated using a strong

dehydrating agent like phosphorus oxychloride (POCl₃) or phosgene (COCl₂) in the presence

of a base, such as diisopropylamine or triethylamine, to yield the final isocyanide product.[13]

The use of diisopropylamine as the base has been reported to improve yields to around 68%.

[13]

Step 1: Formylation

Step 2: Dehydration

2-Morpholinoethylamine

N-(2-Morpholinoethyl)formamide

  + Formic Acid
(Toluene, heat)

N-(2-Morpholinoethyl)formamide

2-Morpholinoethyl isocyanide

  + POCl₃
+ Diisopropylamine
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Caption: General synthesis workflow for 2-Morpholinoethyl isocyanide.

Core Reactivity
The isocyanide functional group is isoelectronic with carbon monoxide and possesses a unique

electronic structure, with two resonance forms contributing to its character.[5][8] This duality

confers both nucleophilic and electrophilic properties on the terminal carbon atom, making it a

versatile reactant.[14]

Stability: Isocyanides are generally stable under basic conditions but are sensitive to acid.[5]

[8] In the presence of aqueous acid, they readily hydrolyze to form the corresponding

formamide, a reaction often used to quench and destroy residual odorous isocyanides.[5]

Reactivity in Multicomponent Reactions (MCRs): The most significant application of 2-
Morpholinoethyl isocyanide is its role as a key component in isocyanide-based MCRs,

such as the Passerini and Ugi reactions.[15][16] These reactions are highly atom-efficient,

one-pot procedures that combine three or four starting materials to generate complex, highly

functionalized products.[6][16] In these reactions, the isocyanide acts as an "α-amino

carbanion synthon" equivalent, undergoing an α-addition that drives the formation of complex

scaffolds like α-acylaminoamides and α-acyloxycarboxamides.[15][17]

Aldehyde/Ketone
+

Amine
+

Carboxylic Acid α-Acylaminoamide
Product

Ugi 4-Component Reaction

2-Morpholinoethyl
Isocyanide

Click to download full resolution via product page

Caption: Role of isocyanide in the Ugi four-component reaction.

Applications in Research and Drug Development
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The unique combination of the morpholine scaffold and the isocyanide functional group makes

2-Morpholinoethyl isocyanide a valuable tool in several scientific domains.

Drug Discovery and Medicinal Chemistry
The morpholine ring is a well-established "privileged scaffold" in CNS drug discovery.[3][4] Its

inclusion can modulate physicochemical properties to enhance solubility and brain permeability

while providing a scaffold to orient other pharmacophoric elements correctly.[3] 2-
Morpholinoethyl isocyanide allows for the direct incorporation of this beneficial moiety into

diverse molecular libraries via MCRs. These reactions are powerful tools for generating

libraries of novel compounds for high-throughput screening and structure-activity relationship

(SAR) studies.[18]

Applications include the synthesis of:

Heterocycles: It is used to create a variety of therapeutically relevant heterocycles, such as

imidazo[1,2-a]pyridines, 2-aminobenzoxazoles, and 3-aminobenzoxazines.[9][13]

Peptidomimetics: The Ugi reaction, utilizing this isocyanide, is a cornerstone for synthesizing

peptide-like structures, which are crucial in drug development.[16][18]

Peptide Synthesis: It serves as a potent coupling reagent for forming peptide bonds,

reportedly yielding higher yields and less racemization than traditional reagents like DCC.[7]

Materials Science
The isocyanide group is an excellent ligand for various metals. 2-Morpholinoethyl isocyanide
has been used as a ligand in the synthesis of bis-cyclometalated iridium(III) complexes.[7][13]

These types of complexes are of significant interest for their application in organic light-emitting

diodes (OLEDs) due to their phosphorescent properties.[12]

Catalysis
This reagent is a precursor for the synthesis of Nitrogen Acyclic Carbene (NAC) complexes.[7]

[9] These gold(I) or other metal-carbene complexes can act as catalysts for various organic

transformations, including the synthesis of phenols and the hydration of alkynes.[7][9]
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Safety, Handling, and Storage Protocols
As a Senior Application Scientist, ensuring the safe and effective use of chemical reagents is

paramount. The protocols described below are designed as a self-validating system for

maintaining the integrity of the compound and the safety of laboratory personnel.

Hazard Profile and GHS Classification
2-Morpholinoethyl isocyanide is classified as a hazardous substance and must be handled

with appropriate caution.[10][11]

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).[2][11]

Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category 2).[2][11]

Target Organ Toxicity: May cause respiratory irritation (STOT SE 3).[10][11]

Experimental Protocol: Safe Handling and Use
Engineering Controls: All manipulations must be performed in a well-ventilated chemical

fume hood to avoid inhalation of its potent, unpleasant vapors.[19]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).[19]

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[19]

Lab Coat: A standard laboratory coat is required.

Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure to air

and moisture.

Spill & Waste Management:

Have a spill kit ready. Small spills can be absorbed with an inert material (e.g.,

vermiculite).
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Isocyanide waste should be quenched by slow addition to an acidic solution (e.g., dilute

HCl) in a fume hood to hydrolyze it to the less odorous formamide before disposal

according to institutional guidelines.[5]

Storage and Stability
Storage Conditions: The compound should be stored at -20°C for long-term stability.[2][7]

Stability: It is stable for at least two years after receipt when stored under the recommended

conditions.[7]

Precautions: Protect from light and moisture, as it is sensitive to acid-catalyzed hydrolysis

and potential polymerization.[5][7] Keep the container tightly sealed.

Conclusion
2-Morpholinoethyl isocyanide stands out as a highly valuable and versatile building block in

modern organic chemistry. Its bifunctional nature—marrying the advantageous pharmacokinetic

properties of the morpholine ring with the powerful synthetic utility of the isocyanide group—

provides researchers with a direct route to molecular complexity. From accelerating drug

discovery through multicomponent reactions to enabling the development of novel materials

and catalysts, its applications are broad and impactful. Proper understanding of its

physicochemical properties and adherence to strict handling protocols are essential for

harnessing its full synthetic potential safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1586356?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

